Cas no 30439-31-7 (1-2-(methylsulfanyl)phenylethan-1-ol)

• Product Name: 1-2-(methylsulfanyl)phenylethan-1-ol
• CAS No: 30439-31-7
• MF: C₉H₁₂OS
• MW: 168.255981445313
• MDL: MFCD18891395
• CID: 2926817
• PubChem ID: 18419910
• Update Time: 2023-11-22

1-2-(methylsulfanyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[2-(methylsulfanyl)phenyl]ethan-1-ol
• 1-(2-(Methylthio)phenyl)ethanol
• 1-[2-(Methylthio)phenyl]ethanol
• 1-(2-methylsulfanylphenyl)ethanol
• Z2004563912
• 1-2-(methylsulfanyl)phenylethan-1-ol

• MDL： MFCD18891395
• Inchi： 1S/C9H12OS/c1-7(10)8-5-3-4-6-9(8)11-2/h3-7,10H,1-2H3
• InChI Key： BZUCROKDRHBEBG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• XLogP3: 1.9
• Topological Polar Surface Area: 45.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers